1-[2-[2-(2-Ethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-methylbenzene

• IUPAC Name: 1-[2-[2-(2-ethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-methylbenzene
• InChI: InChI=1S/C20H26O4/c1-4-17-7-5-6-8-18(17)23-13-11-22-12-14-24-19-10-9-16(2)15-20(19)21-3/h5-10,15H,4,11-14H2,1-3H3
• InChI Key: IPXHLWAHCQRKMO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCCOCCOC2=C(C=C(C=C2)C)OC
• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol

Description

1-[2-[2-(2-Ethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-methylbenzene is an organic compound that belongs to the class of phenylpropanes. This compound is characterized by its complex structure, which includes multiple ether linkages and a methoxy group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-[2-(2-Ethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-methylbenzene typically involves multiple steps. One common method includes the reaction of 2-ethylphenol with ethylene oxide to form 2-(2-ethylphenoxy)ethanol. This intermediate is then reacted with additional ethylene oxide to form 2-[2-(2-ethylphenoxy)ethoxy]ethanol. The final step involves the reaction of this intermediate with 2-methoxy-4-methylbenzene under specific conditions to yield the target compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving advanced techniques such as vacuum distillation and chromatography to isolate and purify the final product .

Chemical Reactions Analysis

Types of Reactions

1-[2-[2-(2-Ethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-methylbenzene can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding phenolic and quinone derivatives.

Reduction: Reduction reactions can convert the compound into simpler hydrocarbons.

Substitution: Nucleophilic substitution reactions can replace the methoxy or ethoxy groups with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst are commonly used.

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can facilitate nucleophilic substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield phenolic compounds, while reduction can produce simpler hydrocarbons .

Scientific Research Applications

1-[2-[2-(2-Ethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-methylbenzene has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-[2-[2-(2-Ethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-methylbenzene involves its interaction with specific molecular targets. It binds to certain enzymes and receptors, inducing conformational changes that enhance or inhibit their activity. This compound can also modulate various signaling pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• 1-{2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy}-2-ethylbenzene
• 2-{2-[2-(2-Mercaptoethoxy)ethoxy]ethoxy}ethanol

Uniqueness

Compared to similar compounds, 1-[2-[2-(2-Ethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-methylbenzene is unique due to its specific ether linkages and methoxy group, which confer distinct chemical and biological properties. Its structure allows for versatile chemical modifications, making it a valuable compound in various research fields .